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Introduction
Spiculisporic acid is a fungal metabolite, first isolated from Penicillium spiculisporum, that has

garnered interest for its surfactant and antimicrobial properties.[1][2] It is a C17 fatty acid

derivative containing a γ-lactone ring and two carboxyl groups.[3] The structural elucidation of

such natural products is fundamental for understanding their biological activity and for potential

applications in drug development and other industries. Nuclear Magnetic Resonance (NMR)

spectroscopy is an indispensable tool for the unambiguous characterization of these

molecules. This document provides detailed application notes and protocols for the structural

characterization of Spiculisporic acid using one- and two-dimensional NMR techniques.

Molecular Structure
The molecular formula of Spiculisporic acid has been determined to be C₁₇H₂₈O₆.[3] High-

resolution mass spectrometry further confirms this composition.[3] The structure, as elucidated

by NMR spectroscopy, is characterized by a pentadecanolide backbone with two carboxylic

acid functional groups.
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The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for

Spiculisporic acid. Data were acquired in ethanol-d6 and referenced to tetramethylsilane

(TMS).[3]

Table 1: ¹H NMR (400 MHz, Ethanol-d6) and ¹³C NMR (100 MHz, Ethanol-d6) Data for

Spiculisporic Acid[3]

Position
¹H Chemical
Shift (δ, ppm)

Multiplicity J (Hz)
¹³C Chemical
Shift (δ, ppm)

1' - - - 176.6

2 2.63-2.43 m - 34.5

3 2.63-2.43 m - 30.0

4 - - - 86.5

5 3.01 dd 8.8, 2.8 50.7

6
1.92-1.80, 1.56-

1.48
m - 27.5

7 1.38-1.28 m - 31.8

8 1.38-1.28 m - 29.5

9 1.38-1.28 m - 29.3

10 1.38-1.28 m - 29.2

11 1.38-1.28 m - 29.1

12 1.38-1.28 m - 28.9

13 1.38-1.28 m - 24.5

14 1.38-1.28 m - 22.5

15 0.89 t 5.2 13.4

4-COOH - - - 173.6

1'-COOH - - - 172.3
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Experimental Protocols
Isolation and Purification of Spiculisporic Acid
The following is a general protocol for the isolation of Spiculisporic acid from fungal cultures,

based on methodologies reported in the literature.[2]

a. Fungal Cultivation:

Inoculate a suitable fungal strain (e.g., Talaromyces trachyspermus or Aspergillus cejpii) into

a liquid medium containing appropriate carbon and nitrogen sources.[2][3]

Incubate the culture under optimal conditions of temperature and agitation to promote the

production of secondary metabolites.

b. Extraction:

After a suitable incubation period, separate the fungal biomass from the culture broth by

filtration.

Acidify the cell-free supernatant to a low pH (e.g., pH 2-3) with an appropriate acid (e.g.,

HCl).

Extract the acidified supernatant with an organic solvent such as ethyl acetate.

Concentrate the organic extract under reduced pressure to obtain a crude extract.

c. Purification:

Subject the crude extract to column chromatography on silica gel.

Elute the column with a gradient of solvents, for example, a mixture of n-hexane and ethyl

acetate, gradually increasing the polarity.

Monitor the fractions by thin-layer chromatography (TLC).

Combine the fractions containing the compound of interest and concentrate them.
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Further purify the compound by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to obtain pure Spiculisporic acid.[3]

NMR Sample Preparation and Data Acquisition
a. Sample Preparation:

Dissolve approximately 5-10 mg of purified Spiculisporic acid in a suitable deuterated

solvent (e.g., 0.5 mL of ethanol-d6 or methanol-d4).[3]

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing

the chemical shifts.

Transfer the solution to a 5 mm NMR tube.

b. NMR Data Acquisition:

Acquire NMR spectra on a spectrometer with a proton frequency of at least 400 MHz.[3]

The following experiments are crucial for complete structural elucidation:

¹H NMR: Provides information on the number, chemical environment, and multiplicity of

protons.

¹³C NMR: Shows the number of chemically non-equivalent carbon atoms.

DEPT (Distortionless Enhancement by Polarization Transfer): Differentiates between CH,

CH₂, and CH₃ groups.

COSY (Correlation Spectroscopy): Identifies proton-proton couplings, revealing adjacent

protons.

HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple

Quantum Coherence): Correlates protons with their directly attached carbons.[3]

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons over two to three bonds, which is key for connecting different structural

fragments.
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Mandatory Visualizations
Logical Relationship: Structure Elucidation of
Spiculisporic Acid
The following diagram illustrates the logical workflow for determining the structure of

Spiculisporic acid using various spectroscopic techniques.
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Caption: Workflow for the structural elucidation of Spiculisporic acid.

Experimental Workflow: From Fungus to Pure
Compound
This diagram outlines the key steps in the experimental process of obtaining pure

Spiculisporic acid from a fungal source for subsequent analysis.
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Caption: Experimental workflow for the isolation of Spiculisporic acid.
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Signaling Pathway: Antimicrobial Activity of
Spiculisporic Acid
While the precise molecular signaling pathway of Spiculisporic acid's antimicrobial action is

not extensively detailed in the available literature, its role as a bioactive agent against various

microbes is established. The following diagram illustrates its general mechanism of action as

an antimicrobial compound.
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Caption: General mechanism of antimicrobial action of Spiculisporic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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